Terresterone B
Overview
Description
Terresterone B is a natural product found in Thelephora terrestris with data available.
Scientific Research Applications
Hormonal Effects and Male Sexual Function
- Effects on Male and Female Rats : Tribulus terrestris (TT), containing compounds like Terresterone B, was studied for its effects on endocrine-sensitive organs in rats. It was observed that TT did not stimulate androgen-sensitive tissues like the prostate and seminal vesicle in both intact and castrated male rats. Interestingly, TT showed a positive effect on rat sperm production without altering circulating androgen levels (Martino-Andrade et al., 2010).
- Impact on Erectile Dysfunction : Another study investigated TT's role in managing erectile dysfunction (ED). In this study, TT extract was administered to primates, rabbits, and rats. The results indicated an increase in sex hormones like testosterone and dihydrotestosterone, suggesting TT's usefulness in treating mild to moderate cases of ED (Gauthaman & Adaikan P Ganesan, 2008).
Effects on Reproductive System
- Reproductive System Enhancement : Research on the role of Tribulus terrestris in enhancing the reproductive system demonstrated its protective effects against alpha-cypermethrin-induced reproductive toxicity in male Wistar rats. This suggests the potential of TT in enhancing reproductive health (Sharma et al., 2013).
Effects on Metabolic and Cardiovascular Health
- Diabetes and Oxidative Stress : Tribulus terrestris was found to exhibit protective effects in diabetes mellitus. In a study on rats, TT significantly decreased serum levels of liver enzymes and reduced malondialdehyde levels in the liver, indicating its potential to mitigate oxidative stress in diabetes (Amin et al., 2006).
- Cardiovascular Health : Another study evaluated the protective effects of Tribulus terrestris on lipid profile and oxidative stress in isoproterenol-induced myocardial necrosis in rats. TT treatment showed a therapeutic effect on the lipid profile and oxidative stress, suggesting benefits for cardiovascular health (Sailaja et al., 2013).
properties
Product Name |
Terresterone B |
|---|---|
Molecular Formula |
C21H26O5 |
Molecular Weight |
358.4 g/mol |
IUPAC Name |
(1R,2R,3S,9S,10R,13S,14S)-17-acetyl-1,2,3-trihydroxy-10,13-dimethyl-1,2,3,6,9,11,14,15-octahydrocyclopenta[a]phenanthren-12-one |
InChI |
InChI=1S/C21H26O5/c1-10(22)13-6-7-14-12-5-4-11-8-16(23)18(25)19(26)20(11,2)15(12)9-17(24)21(13,14)3/h5-6,8,14-16,18-19,23,25-26H,4,7,9H2,1-3H3/t14-,15-,16-,18+,19-,20-,21+/m0/s1 |
InChI Key |
DLJITFFQRIHLKS-CZFMHFDVSA-N |
Isomeric SMILES |
CC(=O)C1=CC[C@@H]2[C@@]1(C(=O)C[C@H]3C2=CCC4=C[C@@H]([C@H]([C@@H]([C@]34C)O)O)O)C |
Canonical SMILES |
CC(=O)C1=CCC2C1(C(=O)CC3C2=CCC4=CC(C(C(C34C)O)O)O)C |
synonyms |
1alpha,2beta,3alpha-trihydroxypregna-4,7,16-trien-12,20-dione terresterone B |
Origin of Product |
United States |
Retrosynthesis Analysis
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